4-[2-(Methylamino)ethyl]piperazin-2-one

• IUPAC Name: 4-[2-(methylamino)ethyl]piperazin-2-one
• InChI: InChI=1S/C7H15N3O/c1-8-2-4-10-5-3-9-7(11)6-10/h8H,2-6H2,1H3,(H,9,11)
• InChI Key: HWTLGEYCXIVJLV-UHFFFAOYSA-N
• Canonical SMILES: CNCCN1CCNC(=O)C1
• Molecular Formula: C7H15N3O
• Molecular Weight: 157.21 g/mol

Description

4-[2-(Methylamino)ethyl]piperazin-2-one, also known as 2-Methyl-4-(methylamino) piperazinone (MMMP), is a chemical compound that has gained significant attention in the field of scientific research. This compound has been extensively studied for its potential use in various applications, including medicinal chemistry, drug discovery, and materials science.

Scientific Research Applications

Anti-mycobacterial Activity

Piperazine and its analogues have shown significant anti-mycobacterial properties, particularly against Mycobacterium tuberculosis, including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains. The design, rationale, and structure-activity relationship (SAR) of potent piperazine-based anti-TB molecules are crucial for developing safer, selective, and cost-effective anti-mycobacterial agents (Girase et al., 2020).

Therapeutic Uses

Piperazine derivatives have been identified in a plethora of drugs with various therapeutic uses such as antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, cardio protectors, anti-inflammatory, and imaging agents. The modification of the substitution pattern on the piperazine nucleus can significantly impact the medicinal potential of resultant molecules, demonstrating the flexibility and broad potential of the piperazine scaffold in drug discovery (Rathi et al., 2016).

Insecticidal Activity and Mode of Action

Piperazine compounds, specifically the piperamides, have been shown to have significant insecticidal activity. Extracts from Piper spp. have been effective against pests of stored products, home, and garden, indicating that Piper extracts can serve as a unique source of biopesticide material (Scott et al., 2007).

Development for Tuberculosis Treatment

Piperazine-benzothiazinone (PBTZ169), under the name Macozinone, is undergoing clinical studies for the treatment of tuberculosis. It targets decaprenylphosphoryl ribose oxidase DprE1, involved in the synthesis of essential arabinan polymers of the cell wall in Mycobacterium tuberculosis, showing promise towards more efficient TB drug regimens (Makarov & Mikušová, 2020).

Nanofiltration and Environmental Applications

Piperazine-based nanofiltration membranes featuring a crumpled polyamide layer have shown potential for dramatic improvements in membrane separation performance, including water softening, purification, wastewater treatment, and water reuse. These membranes offer significant advancements in water permeance, selectivity, and antifouling performance (Shao et al., 2022).